Cas no 512809-79-9 (4-(3-Nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide)
512809-79-9 structure
Product Name:4-(3-Nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide
CAS No:512809-79-9
MF:C11H11N5O3
MW:261.236741304398
CID:3057776
PubChem ID:843247
Update Time:2025-04-21
4-(3-Nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide
- AKOS015921854
- STK301672
- AK-968/41922481
- 4-((3-Nitro-1H-pyrazol-1-yl)methyl)benzoic acid hydrazide
- 4-[(3-nitro-1H-pyrazol-1-yl)methyl]benzohydrazide
- 4-[(3-Nitro-1H-pyrazol-1-yl)methyl]benzoic acid hydrazide
- 512809-79-9
- 4-[(3-nitropyrazol-1-yl)methyl]benzohydrazide
- AKOS000304161
- DTXSID601197630
- 4-({3-nitro-1H-pyrazol-1-yl}methyl)benzohydrazide
-
- Inchi: 1S/C11H11N5O3/c12-13-11(17)9-3-1-8(2-4-9)7-15-6-5-10(14-15)16(18)19/h1-6H,7,12H2,(H,13,17)
- InChI Key: GESZQNLGDUQQRM-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)CN1C=CC([N+](=O)[O-])=N1)NN
Computed Properties
- Exact Mass: 261.08618923Da
- Monoisotopic Mass: 261.08618923Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 119Ų
4-(3-Nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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